Cas no 2092678-51-6 (1-(trifluoromethyl)pyrazole-3-carboxylic acid)

• Product Name: 1-(trifluoromethyl)pyrazole-3-carboxylic acid
• CAS No: 2092678-51-6
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• MDL: MFCD30188216
• CID: 5105473
• PubChem ID: 67518039
• Update Time: 2026-03-03

1-(trifluoromethyl)pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(trifluoromethyl)-
• 1-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• 1-(trifluoromethyl)pyrazole-3-carboxylic acid
• 1-(trifluoromethyl)-1H-pyrazole-3-carboxylicacid
• KTHBHWQFPDROPX-UHFFFAOYSA-N
• EN300-22039525
• Z2718908420
• G15206
• DB-389967
• 2092678-51-6
• SCHEMBL2733069

• MDL： MFCD30188216
• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)10-2-1-3(9-10)4(11)12/h1-2H,(H,11,12)
• InChI Key： KTHBHWQFPDROPX-UHFFFAOYSA-N
• SMILES： N1(C(F)(F)F)C=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 180.01466183g/mol
• Monoisotopic Mass: 180.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(trifluoromethyl)pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(Trifluoromethyl)pyrazole-3-carboxylic Acid (CAS No. 2092678-51-6)

1-(Trifluoromethyl)pyrazole-3-carboxylic acid (CAS No. 2092678-51-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique trifluoromethyl group and carboxylic acid functionality make it a versatile building block for drug discovery and material science. With increasing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability, this molecule has gained prominence in modern synthetic chemistry.

The structural features of 1-(trifluoromethyl)pyrazole-3-carboxylic acid include a pyrazole core substituted with an electron-withdrawing CF3 group at the 1-position and a carboxylic acid at the 3-position. This arrangement enables diverse derivatization pathways, particularly in the development of kinase inhibitors and antimicrobial agents. Recent publications highlight its role in optimizing drug-like properties, addressing common challenges in medicinal chemistry such as solubility and target binding affinity.

In agrochemical applications, CAS 2092678-51-6 serves as a precursor for crop protection agents, leveraging the fluorine effect to improve pesticidal activity. Researchers are exploring its potential in sustainable agriculture formulations, aligning with global trends toward environmentally friendly pesticides. The compound's metabolic resistance properties make it particularly valuable for designing next-generation herbicides and fungicides.

Synthetic methodologies for 1-(trifluoromethyl)pyrazole-3-carboxylic acid typically involve cyclocondensation reactions of hydrazines with β-keto esters, followed by trifluoromethylation. Advanced techniques like continuous flow chemistry have been adopted to improve yield and purity, reflecting the growing demand for process optimization in fine chemical production. Analytical characterization via NMR spectroscopy and HPLC-MS confirms the compound's structural integrity.

Market trends indicate rising demand for fluorinated pyrazole derivatives, driven by their applications in precision medicine and bioconjugation technologies. The compound's CAS 2092678-51-6 is frequently referenced in patents covering biodegradable materials and electronic chemicals, demonstrating cross-industry relevance. Regulatory-compliant synthesis protocols ensure its safe handling in GMP facilities.

Emerging research explores the use of 1-(trifluoromethyl)pyrazole-3-carboxylic acid in metal-organic frameworks (MOFs) for gas storage and catalysis. Its coordination chemistry with transition metals opens possibilities for designing heterogeneous catalysts, addressing industrial needs for green chemistry solutions. These developments position the compound at the forefront of materials innovation.

For researchers seeking high-purity CAS 2092678-51-6, rigorous quality control standards including residual solvent analysis and isotopic labeling studies are critical. The compound's stability under various pH conditions and compatibility with peptide coupling reagents make it indispensable for combinatorial chemistry workflows. Storage recommendations typically emphasize protection from moisture-sensitive degradation.

The global supply chain for trifluoromethylpyrazole carboxylic acids emphasizes sustainable sourcing of fluorine raw materials, responding to environmental concerns about fluorocarbon emissions. Lifecycle assessments of production processes help manufacturers meet carbon footprint reduction targets while maintaining cost-efficiency in large-scale synthesis.